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Compound of Interest

Compound Name: BMY 14802

Cat. No.: B034006 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of BMY 14802, a potent sigma-1 receptor antagonist and

5-HT1A receptor agonist.

This document provides critical safety and logistical information for the laboratory use of BMY
14802. Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity. BMY 14802 is a psychoactive compound with potential antipsychotic

properties, necessitating careful handling to prevent accidental exposure.

Personal Protective Equipment (PPE)
Due to the potent bioactivity of BMY 14802, a comprehensive PPE strategy is mandatory to

prevent inhalation, dermal contact, and ingestion. The following table summarizes the required

PPE for various laboratory activities involving this compound.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Disposable Nitrile Gloves (double-gloving

recommended)- Disposable, fluid-resistant lab

coat with tight cuffs- ANSI-approved safety

glasses with side shields or chemical splash

goggles- N95 or higher-rated respirator (if not

handled in a certified chemical fume hood)

Solution Preparation and Handling

- Disposable Nitrile Gloves- Disposable, fluid-

resistant lab coat- ANSI-approved safety

glasses with side shields or chemical splash

goggles

In Vivo Administration

- Disposable Nitrile Gloves- Disposable, fluid-

resistant lab coat- ANSI-approved safety

glasses with side shields

Spill Cleanup

- Disposable Nitrile Gloves (double-gloving

recommended)- Disposable, fluid-resistant

gown- ANSI-approved chemical splash goggles-

N95 or higher-rated respirator

Waste Disposal

- Disposable Nitrile Gloves- Disposable, fluid-

resistant lab coat- ANSI-approved safety

glasses with side shields

Operational Plan: Step-by-Step Guidance
A meticulous approach to handling BMY 14802 is crucial. The following procedures outline the

key steps for safe laboratory operations.

Preparation and Weighing
All weighing of solid BMY 14802 should be conducted in a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.
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Double-gloving is recommended during weighing and aliquoting to provide an extra layer of

protection.

Solution Preparation
BMY 14802 hydrochloride is soluble in water up to 25 mM.

Prepare solutions in a chemical fume hood.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Storage
Store solid BMY 14802 and stock solutions in a securely sealed, clearly labeled container.

Desiccate at room temperature for long-term storage.

Access to the compound should be restricted to authorized personnel only.

Disposal Plan
The disposal of BMY 14802 and any contaminated materials must be handled with care to

prevent environmental contamination and accidental exposure.

Chemical Waste: All solutions containing BMY 14802, as well as any unused solid

compound, should be disposed of as hazardous chemical waste.

Contaminated Materials: All disposable items that have come into contact with BMY 14802,

including gloves, weighing boats, pipette tips, and paper towels, should be collected in a

dedicated, sealed hazardous waste bag.

Consult EHS: Do not dispose of BMY 14802 down the drain or in regular trash. Contact your

institution's Environmental Health and Safety (EHS) office for specific guidance on the

disposal of psychoactive research chemicals.

Experimental Protocols
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Below is a representative experimental protocol for an in vivo study in rodents, based on

published research.[1][2]

Objective: To assess the effect of BMY 14802 on amphetamine-induced hyperlocomotion in

rats.

Materials:

BMY 14802 hydrochloride

Sterile saline (0.9% NaCl)

D-amphetamine sulfate

Adult male Sprague-Dawley rats (250-300g)

Open-field activity chambers

Syringes and needles for intraperitoneal (i.p.) injection

Methodology:

Animal Acclimation: Allow rats to acclimate to the housing facility for at least one week prior

to the experiment.

Habituation: On the day of the experiment, habituate the rats to the open-field activity

chambers for 30 minutes.

Drug Preparation: Prepare a solution of BMY 14802 in sterile saline at the desired

concentration (e.g., 5, 10, or 20 mg/mL). Prepare a solution of D-amphetamine in sterile

saline (e.g., 1.0 mg/mL).

BMY 14802 Administration: Administer BMY 14802 or vehicle (saline) via intraperitoneal

(i.p.) injection at a volume of 1 mL/kg.

Pre-treatment Time: Allow a 30-minute pre-treatment period after BMY 14802 administration.
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Amphetamine Administration: Administer D-amphetamine or vehicle (saline) via i.p. injection

at a volume of 1 mL/kg.

Behavioral Assessment: Immediately place the rats back into the open-field chambers and

record locomotor activity for 60 minutes.

Data Analysis: Analyze the locomotor activity data (e.g., total distance traveled, rearing

frequency) using appropriate statistical methods.

Visualizations
Signaling Pathways of BMY 14802
BMY 14802 primarily acts as an antagonist at the sigma-1 receptor and an agonist at the 5-

HT1A receptor.[3] Its antipsychotic effects are thought to be mediated through indirect

modulation of dopaminergic systems.[4]
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Caption: Signaling pathways of BMY 14802.

Experimental Workflow for In Vivo Study
The following diagram illustrates the workflow for a typical in vivo experiment investigating the

effects of BMY 14802.
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Caption: Experimental workflow for an in vivo study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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